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Compound of Interest

Compound Name: Yuankanin

Cat. No.: B1683530 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of Yuankanin stock solutions for experimental use. Adherence to these guidelines will help

ensure the consistency and reproducibility of research results.

Introduction
Yuankanin is a flavonoid, specifically a genkwanin-5-bioside, that can be isolated from plants

such as Daphne genkwa Sieb. et Zucc[1]. As a natural product, it is a subject of interest in

various research fields. Accurate and consistent preparation of stock solutions is a critical first

step for any in vitro experiment to ensure reliable and comparable results. This protocol

outlines the necessary steps and provides key data regarding the chemical properties and

solubility of Yuankanin.

Chemical and Physical Properties
Yuankanin is typically supplied as a white to off-white solid powder[1]. Its fundamental

properties are summarized below.
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Property Value Source

Molecular Formula C₂₇H₃₀O₁₄ [1][2][3][4]

Molecular Weight 578.52 g/mol [1][3]

CAS Number 77099-20-8 [1][2][3][4][5]

Appearance White to off-white solid [1]

Purity ≥95% (Varies by supplier) [4][6]

Classification Flavonoid, Flavone [1][6]

Materials and Equipment
Yuankanin powder (≥95% purity)

Dimethyl sulfoxide (DMSO), anhydrous/newly opened

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Pipettes and sterile, filtered pipette tips

Analytical balance

Vortex mixer

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Experimental Protocols
4.1. Safety Precautions

Always wear appropriate PPE, including a lab coat, safety glasses, and gloves, when

handling Yuankanin and DMSO.

Work in a well-ventilated area or a chemical fume hood.
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Refer to the Safety Data Sheet (SDS) for Yuankanin and DMSO for complete safety and

handling information.

4.2. Stock Solution Preparation

Yuankanin is soluble in DMSO[1][3]. It is recommended to use new or anhydrous DMSO, as

hygroscopic (water-absorbing) DMSO can significantly reduce the solubility of the

compound[1].

Step-by-Step Protocol:

Equilibrate: Allow the vial of Yuankanin powder to reach room temperature before opening

to prevent condensation.

Weigh: Accurately weigh the desired amount of Yuankanin powder using an analytical

balance.

Dissolve: Add the appropriate volume of high-quality DMSO to the powder to achieve the

desired stock concentration. For calculations, refer to Table 1.

Mix: Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

Sonicate (If Necessary): If the compound does not fully dissolve, place the tube in an

ultrasonic bath for 5-10 minutes[1]. This can significantly improve solubility[1].

Aliquot: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense the

stock solution into single-use aliquots in sterile microcentrifuge tubes[1].

Label and Store: Clearly label each aliquot with the compound name, concentration, date,

and your initials. Store the aliquots as recommended in section 4.3.

Table 1: Volume of DMSO for Preparing Yuankanin Stock Solutions Calculations are based on

a molecular weight of 578.52 g/mol .
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Desired
Concentration

Mass of Yuankanin:
1 mg

Mass of Yuankanin:
5 mg

Mass of Yuankanin:
10 mg

1 mM 1.7285 mL 8.6427 mL 17.2855 mL

5 mM 0.3457 mL 1.7285 mL 3.4571 mL

10 mM 0.1729 mL 0.8643 mL 1.7285 mL

39.29 mM (Max

Solubility)
~44 µL ~220 µL ~440 µL

Data for 1, 5, and 10 mM calculations are adapted from supplier recommendations[1].

Maximum solubility in DMSO is 22.73 mg/mL or 39.29 mM[1].

4.3. Storage and Stability

Proper storage is crucial to maintain the integrity of Yuankanin.

Solid Compound:

Short-term (days to weeks): Store at 0-4°C[3].

Long-term (months to years): Store at -20°C[3].

Always keep the container tightly sealed and protected from moisture and light[1].

Stock Solutions (in DMSO):

Short-term (up to 1 month): Store aliquots at -20°C[1].

Long-term (up to 6 months): Store aliquots at -80°C[1].

Protect solutions from light and prevent repeated freeze-thaw cycles[1].

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for preparing stock solutions and a

hypothetical signaling pathway where a flavonoid like Yuankanin could be investigated.
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Preparation

Storage

1. Weigh Yuankanin Powder

2. Add Anhydrous DMSO

3. Vortex & Sonicate (if needed)

4. Aliquot into Single-Use Tubes

Short-Term
-20°C (≤ 1 month)

Store

Long-Term
-80°C (≤ 6 months)

Store
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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